Cas no 1411763-94-4 ((2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone)

• Product Name: (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone
• CAS No: 1411763-94-4
• MF: C₁₀H₁₂F₃N₃OS
• MW: 279.281991004944
• CID: 5179773
• Update Time: 2025-10-29

(2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone
• Methanone, [2-amino-4-(trifluoromethyl)-5-thiazolyl]-1-piperidinyl-

• Inchi： 1S/C10H12F3N3OS/c11-10(12,13)7-6(18-9(14)15-7)8(17)16-4-2-1-3-5-16/h1-5H2,(H2,14,15)
• InChI Key： NSXIHFROLIGYBS-UHFFFAOYSA-N
• SMILES： C(C1SC(N)=NC=1C(F)(F)F)(N1CCCCC1)=O

Additional information on (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone

Introduction to (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1411763-94-4 is a highly intriguing molecule known as (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone. This compound has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of both thiazole and piperidine moieties in its molecular framework suggests a high degree of versatility, making it a promising candidate for further exploration in drug discovery and development.

Thiazole derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of a trifluoromethyl group at the 4-position of the thiazole ring enhances its metabolic stability and bioavailability, which are critical factors in drug design. The piperidine moiety, on the other hand, is known for its ability to improve oral bioavailability and binding affinity to biological targets. The combination of these two heterocyclic structures in (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone creates a unique pharmacophore that may exhibit novel therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Studies have shown that the trifluoromethyl group enhances the lipophilicity of the molecule, which is crucial for crossing biological membranes. Additionally, the amine group at the 2-position of the thiazole ring can form hydrogen bonds with polar residues in protein targets, increasing the overall binding affinity.

In vitro studies have demonstrated that (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone exhibits promising activity against several disease-causing pathogens. For instance, research has shown that it can inhibit the growth of certain bacteria by interfering with their essential metabolic pathways. Furthermore, its ability to modulate inflammatory responses makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The compound's potential anticancer properties have also been explored in recent years. Preclinical studies indicate that it can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The thiazole and piperidine moieties are believed to play critical roles in these interactions, highlighting the importance of structural optimization in enhancing its therapeutic efficacy.

The synthesis of (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone presents both challenges and opportunities for medicinal chemists. Traditional synthetic routes often involve multi-step processes that require expensive reagents and harsh conditions. However, recent developments in green chemistry have led to more sustainable and efficient synthetic methods. For example, catalytic hydrogenation and microwave-assisted synthesis have been successfully employed to streamline the production process while maintaining high yields and purity.

The pharmacokinetic properties of this compound are another area of interest. Preliminary data suggest that it has a favorable pharmacokinetic profile, with reasonable absorption, distribution, metabolism, and excretion (ADME) characteristics. This makes it a promising candidate for further development into a clinical drug. However, additional studies are needed to fully understand its behavior in vivo and to identify any potential side effects.

The regulatory landscape for new drug development also plays a crucial role in determining the future prospects of (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone. Regulatory agencies such as the FDA and EMA have stringent guidelines for drug approval, which necessitate thorough preclinical and clinical testing. Researchers are working diligently to gather the necessary data to support regulatory submissions and bring this compound closer to clinical use.

In conclusion, (2-Amino-4-trifluoromethyl-thiazol-5-yl)-piperidin-1-yl-methanone represents a significant advancement in medicinal chemistry with its unique structural features and potential therapeutic applications. Its combination of a trifluoromethyl-thiazole moiety and a piperidine group offers a versatile platform for drug discovery. With ongoing research focused on optimizing its synthesis, understanding its pharmacological effects, and navigating regulatory requirements, this compound holds great promise for addressing various medical challenges in the future.